Cas no 1153208-63-9 (1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 1153208-63-9
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 5166756
• Update Time: 2025-05-19

1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C13H13N5/c1-9-11-5-3-4-6-12(11)13(17-16-9)15-10-7-14-18(2)8-10/h3-8H,1-2H3,(H,15,17)
• InChI Key： KOTJXORIFZDYMG-UHFFFAOYSA-N
• SMILES： C1(NC2=CN(C)N=C2)C2=C(C=CC=C2)C(C)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl)-

Introduction to 1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl) and Its Applications in Modern Chemical Biology

The compound with the CAS number 1153208-63-9, specifically identified as 1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl), represents a significant advancement in the field of chemical biology. This molecule has garnered considerable attention due to its unique structural features and its potential applications in pharmaceutical research and drug development. The intricate arrangement of atoms within its molecular framework, including the presence of both phthalazine and pyrazole rings, positions it as a promising candidate for further exploration in medicinal chemistry.

At the core of understanding this compound lies its chemical structure. The 1-Phthalazinamine moiety contributes a nitrogen-rich heterocyclic system, which is known for its ability to interact with biological targets in diverse ways. This is complemented by the 4-methyl-N-(1-methyl-1H-pyrazol-4-yl) substituent, which introduces additional functional groups that can modulate the compound's reactivity and binding properties. Such structural complexity often translates into a wide spectrum of biological activities, making this compound a subject of intense interest for researchers.

In recent years, there has been a surge in the investigation of nitrogen-containing heterocycles due to their widespread presence in bioactive natural products and synthetic drugs. The phthalazine core, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 4-position of phthalazine enhances its solubility and bioavailability, while the 1-methyl-1H-pyrazol-4-yl group adds another layer of complexity by introducing a second heterocyclic system. This dual-heterocyclic architecture is particularly intriguing because it allows for multiple points of interaction with biological targets.

One of the most compelling aspects of 1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl) is its potential as a scaffold for drug discovery. The combination of phthalazine and pyrazole moieties provides a versatile platform for structure-based drug design. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, studies have shown that derivatives of this molecule exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

The pharmacological profile of this compound has been further explored through computational modeling and experimental validation. High-throughput screening (HTS) campaigns have identified several analogs with enhanced potency and selectivity. These findings have laid the groundwork for more targeted investigations into its therapeutic potential. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders. Preclinical studies have hinted at its efficacy in models of neurodegeneration and cognitive impairment.

From a synthetic chemistry perspective, 1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-yl) exemplifies the elegance of modern organic synthesis. The synthesis involves multi-step reactions that showcase the interplay between different synthetic strategies, such as nucleophilic substitution, cyclization reactions, and functional group transformations. The development of efficient synthetic routes has been crucial for producing sufficient quantities of this compound for both research and commercial purposes. Advances in catalytic methods have also enabled greener and more sustainable approaches to its synthesis.

The role of computational chemistry in studying this compound cannot be overstated. Molecular dynamics simulations have provided insights into how it interacts with biological targets at an atomic level. These simulations have helped refine experimental designs by predicting binding affinities and identifying key residues involved in drug-receptor interactions. Furthermore, machine learning algorithms have been employed to analyze large datasets containing structural information about similar compounds. This approach has accelerated the discovery process by highlighting promising derivatives with optimized pharmacokinetic profiles.

In conclusion,1-Phthalazinamine, 4-methyl-N-(1-methyl-1H-pyrazol-4-y) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features make it a valuable tool for developing new therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in shaping future advances in medicine and biotechnology.